Cas no 79448-06-9 (4,4'-Azanediylbis(butan-1-ol))

• Product Name: 4,4'-Azanediylbis(butan-1-ol)
• CAS No: 79448-06-9
• MF: C₈H₁₉NO₂
• MW: 161.24196267128
• MDL: MFCD20661326
• CID: 577593
• PubChem ID: 157518
• Update Time: 2024-10-27

4,4'-Azanediylbis(butan-1-ol) Chemical and Physical Properties

Names and Identifiers

• 4,4'-Azanediylbis(butan-1-ol)
• 1-Butanol, 4,4'-iminobis-
• 4,4'-Iminodi(1-butanol)
• Dibutanolamine
• 79448-06-9
• MFCD20661326
• FTGIHCSSXPBYMX-UHFFFAOYSA-N
• 4-(4-hydroxybutylamino)butan-1-ol
• AKOS016005598
• SB76057
• N,N-Bis(4-hydroxybutyl)amine
• BS-17552
• CS-0012560
• 1-Butanol, 4,4^-iminodi-
• A11650
• SCHEMBL140259
• DTXSID50229663
• 1-Butanol, 4,4′-iminodi- (7CI)
• 4,4′-Iminobis[1-butanol] (ACI)
• DB-348674
• 4-[(4-hydroxybutyl)amino]butan-1-ol

• MDL： MFCD20661326
• Inchi： 1S/C8H19NO2/c10-7-3-1-5-9-6-2-4-8-11/h9-11H,1-8H2
• InChI Key： FTGIHCSSXPBYMX-UHFFFAOYSA-N
• SMILES： OCCCCNCCCCO

Computed Properties

• Exact Mass: 161.142
• Monoisotopic Mass: 161.142
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 8
• Complexity: 61.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.5A^2
• XLogP3: -0.1

Experimental Properties

• Density: 0.980±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 16-17 ºC
• Boiling Point: 240-250 ºC
• Flash Point: 114.1±13.7 ºC,
• Refractive Index: 1.4798 (589.3 nm 18 ºC)
• Solubility: Soluble (302 g/l) (25 º C),